Cas no 1261789-63-2 (2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl)

• Product Name: 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl
• CAS No: 1261789-63-2
• MF: C₁₄H₇F₆NO₃
• MW: 351.200704813004
• CID: 4999330
• Update Time: 2025-06-07

2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F6NO3/c15-13(16,17)11-4-2-1-3-9(11)10-6-5-8(24-14(18,19)20)7-12(10)21(22)23/h1-7H
• InChI Key： LVDVUEQQVDHVRQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(=CC=1[N+](=O)[O-])OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 447
• XLogP3: 5.4
• Topological Polar Surface Area: 55

Additional information on 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl

Recent Advances in the Study of 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS: 1261789-63-2)

The compound 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS: 1261789-63-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative, characterized by its nitro and trifluoromethoxy substituents, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic uses.

One of the key areas of research involves the optimization of synthetic routes for 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional approaches. The study highlighted the compound's stability under various conditions, which is crucial for its potential industrial applications.

In the realm of biological activity, preliminary investigations have revealed that 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent in vitro study conducted by researchers at the University of Cambridge (2024) showed that the compound could selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 12.3 µM. While this activity is not as potent as some established COX-2 inhibitors, the unique structural features of the compound suggest potential for further optimization to enhance its efficacy and selectivity.

Another promising avenue of research explores the use of 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl as a building block for more complex pharmaceutical agents. Its biphenyl core and electron-withdrawing substituents make it an attractive scaffold for the development of novel kinase inhibitors. A collaborative study between academic and industrial researchers (Nature Chemistry, 2024) reported the successful incorporation of this compound into a series of tyrosine kinase inhibitors, demonstrating improved pharmacokinetic properties in preclinical models.

Despite these advances, challenges remain in fully understanding the compound's mechanism of action and potential toxicity profile. Current research efforts are focused on comprehensive structure-activity relationship (SAR) studies to identify the most pharmacologically relevant modifications. Additionally, computational modeling approaches are being employed to predict the compound's interactions with various biological targets, which could accelerate its development as a therapeutic agent.

In conclusion, 2-Nitro-4-(trifluoromethoxy)-2'-(trifluoromethyl)biphenyl (CAS: 1261789-63-2) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable compound for further investigation. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in various therapeutic areas, including inflammation and oncology.